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Azide-PEG6-Tos is a heterobifunctional polyethylene glycol (PEG) linker featuring an azide group at one

end and a tosylate group at the other, connected by a spacer of six ethylene glycol units [1] [2] [3]. This

structure enables versatile bioconjugation.

Molecular Properties [1] [4] [3]

Property Specification

CAS Number 906007-10-1

Molecular
Formula

C₁₉H₃₁N₃O₈S

Molecular Weight 461.5 g/mol

IUPAC Name 2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl 4-

methylbenzenesulfonate

Functional Group
1

Azide (N₃)

Functional Group
2

Tosylate (OTs)

PEG Units 6
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Property Specification

Purity ≥95% - ≥98%

Key Functional Groups [5] [1] [3]

Azide (N₃): This group readily undergoes strain-promoted alkyne-azide cycloaddition (SPAAC)—
a type of copper-free click chemistry—with molecules containing DBCO or BCN groups. This reaction

is highly specific, efficient, and biocompatible as it does not require cytotoxic copper catalysts [6] [2]
[7].

Tosylate (OTs): This group is an excellent leaving group in nucleophilic substitution reactions. It
can be displaced by nucleophiles like primary amines or thiols present on target molecules or

surfaces [5] [3].

Bioconjugation Strategy and Protocol

The following diagram outlines the two primary strategies for using Azide-PEG6-Tos to create a stable

linkage between a DBCO-modified molecule and a target of interest.
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Start: Choose Conjugation Strategy

Strategy 1:
Tosylate Displacement First

Strategy 2:
Azide Click Reaction First

Step 1A: Nucleophilic Substitution
(Tosylate group reacts with a nucleophile

on your target molecule)

Step 1B: Click Chemistry
(Azide group reacts with a DBCO-modified

protein, antibody, or surface)

 Azide-PEG-Target 

Outcome: Stable Triazole Linkage
between Target and Molecule

Step 2A: Click Chemistry
(Azide group reacts with a DBCO-modified

protein, antibody, or surface)

Step 2B: Nucleophilic Substitution
(Tosylate group reacts with a nucleophile

on your target molecule)

 DBCO-PEG-Tos 

Click to download full resolution via product page

Protocol: Conjugation of Azide-PEG6-Tos with DBCO-Modified
Gold Nanoparticles

This protocol details the immobilization of an azide-tagged target onto DBCO-functionalized gold

nanoparticles (AuNPs) [6].

Materials Needed

DBCO-functionalized gold nanoparticles (e.g., well-dispersed in PBS)
Azide-PEG6-Tos-conjugated target molecule

Phosphate-Buffered Saline (PBS), pH 7.0-7.4
Optional: Blocking/stabilizing agents (e.g., BSA, PEG)

Equipment: Centrifuge, size-exclusion columns, or ultrafiltration devices
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Step-by-Step Procedure [6]

Preparation: Dilute the DBCO-functionalized AuNPs in PBS to a working concentration (e.g., 10-20
nM). Ensure your Azide-PEG6-Tos-conjugated target is purified and at an appropriate concentration.

Mixing: Combine the azide-tagged target with the DBCO-AuNPs solution. A typical starting molar
ratio of target-to-nanoparticle is between 10:1 to 100:1. Mix gently to avoid destabilizing the

nanoparticles.
Incubation: Allow the reaction to proceed at room temperature for 12-24 hours. For sensitive

biomolecules, the reaction can be performed at 4°C overnight.
Purification: Remove unreacted targets by centrifugation, size-exclusion chromatography, or

ultrafiltration. Wash the pellet with PBS if centrifuging.
Storage: Resuspend the conjugated nanoparticles in a storage buffer like PBS containing a stabilizer

(e.g., BSA). Store at 4°C, protected from light.

Protocol: Creating an Azide-Functionalized Surface for Protein
Immobilization

This method, adapted from a peer-reviewed study, describes a three-step process to immobilize Protein A on

a membrane using DBCO-azide click chemistry [7].

Materials [7]

Protein A

DBCO-PEG5-NHS Ester
Azide-PEG3-Amine

Regenerated cellulose membrane
N,N'-disuccinimidyl carbonate (DSC)

Anhydrous Dimethyl Sulfoxide (DMSO)
Buffers: 100-140 mM sodium phosphate buffer (pH 8.3-8.4), PBS

Step-by-Step Procedure [7]

Conjugation of Protein A with DBCO:

Dilute Protein A to ~10 mg/mL in 100 mM sodium phosphate buffer, pH 8.3.
Add a 15-30 fold molar excess of DBCO-PEG5-NHS ester (from a 50 mM stock in anhydrous

DMSO) to the Protein A solution.
Incubate the reaction for 12 hours at room temperature with gentle mixing.
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Purify the DBCO-Conjugated Protein A from excess reagent using size-exclusion

chromatography.

Preparation of Azide-Functionalized Membrane:

Activate the hydroxyl groups on the cellulose membrane by reacting with DSC to form NHS

esters.
Subsequently, react these NHS esters with Azide-PEG3-Amine to introduce azide

functionalities onto the membrane surface.

Click Reaction for Immobilization:

Incubate the DBCO-Conjugated Protein A with the azide-functionalized membrane.

Allow the copper-free click reaction to proceed to completion, covalently immobilizing Protein A
onto the membrane.

Reaction Optimization & Quality Control

Recommended Reaction Conditions [6] [8] [7]

Parameter Recommended Condition Purpose & Notes

Buffer PBS (pH 7.0-7.4) or 100 mM Sodium

Phosphate (pH ~8.3)

Provides biocompatibility and optimal

reaction pH.

Temperature Room Temperature or 4°C 4°C is preferred for antibody stability

during long incubations.

Reaction
Time

12 - 24 hours Ensures high conjugation yield.

Molar Ratio Target-specific (e.g., 15:1 to 30:1 for

DBCO:Protein)

Must be optimized for each application to

maximize efficiency.

Critical Considerations for Success

Avoid Azide Contaminants: Sodium azide (NaN₃), commonly used as a preservative, must be

completely removed from protein solutions via buffer exchange (e.g., using spin desalting columns or
dialysis) as it inhibits the click reaction [8].
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Solvent and Stability: DBCO reagents are typically dissolved in anhydrous DMSO. The DBCO

functional group can lose reactivity over time due to oxidation; conjugated biomolecules are best used
fresh or stored at -20°C for short periods [8].

Validation: Successful conjugation and immobilization can be confirmed using techniques like
MALDI-TOF Mass Spectrometry (for protein modification) and binding capacity assays (for

functionalized surfaces) [7].

Research Applications

The Azide-PEG6-Tos and DBCO conjugation strategy is pivotal in several advanced research areas:

Antibody-Drug Conjugates (ADCs) & PROTACs: It serves as a non-cleavable linker for

synthesizing bioconjugates, connecting targeting antibodies to cytotoxic drugs or E3 ligase ligands to
target protein binders [1] [2].

Diagnostics and Imaging: The method enables site-specific conjugation of antibodies to
nanoparticles (like gold AuNPs) for targeted delivery, imaging, and diagnostic applications [6].

Development of Chromatography Media: The high specificity of copper-free click chemistry allows
for the oriented and efficient immobilization of protein ligands (e.g., Protein A) on solid supports,

creating high-performance purification media [7].
Drug Delivery Systems: This chemistry is used to create functionalized PEG linkers that form part of

supramolecular nanostructures, such as photoresponsive self-assemblies for drug delivery [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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